Cas no 55161-19-8 (4-(pyridin-3-yl)butan-2-one)

• Product Name: 4-(pyridin-3-yl)butan-2-one
• CAS No: 55161-19-8
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 352691
• PubChem ID: 12433445
• Update Time: 2025-04-19

4-(pyridin-3-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-pyridinyl)-2-Butanone
• 2-Butanone, 4-(3-pyridinyl)-
• 4-pyridin-3-ylbutan-2-one
• 4-(pyridin-3-yl)butan-2-one
• DTXSID00498105
• 55161-19-8
• EN300-365656
• AKOS013846832
• SCHEMBL868044
• F8886-7566

• Inchi： 1S/C9H11NO/c1-8(11)4-5-9-3-2-6-10-7-9/h2-3,6-7H,4-5H2,1H3
• InChI Key： OAUNKLBPKLZUSD-UHFFFAOYSA-N
• SMILES： O=C(C)CCC1C=NC=CC=1

Computed Properties

• Exact Mass: 149.08413
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives